N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-[5-[(2-chlorophenyl)methylsulfamoyl]-4-methyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C13H14ClN3O3S2/c1-8-12(21-13(16-8)17-9(2)18)22(19,20)15-7-10-5-3-4-6-11(10)14/h3-6,15H,7H2,1-2H3,(H,16,17,18)
• InChI Key: HOAYTDXMMWBQRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C)S(=O)(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C13H14ClN3O3S2
• Molecular Weight: 359.9 g/mol

Description

N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its effects through the inhibition of enzymes such as carbonic anhydrase and acetylcholinesterase. Additionally, it has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms such as Escherichia coli and Staphylococcus aureus. Additionally, it has been found to inhibit the proliferation of cancer cells and induce apoptosis. Furthermore, it has been shown to exhibit anti-inflammatory properties by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide has several advantages for lab experiments. It exhibits high solubility in water and organic solvents, which makes it easy to handle and use in various experiments. Additionally, it has been found to be stable under various conditions, which makes it suitable for long-term storage. However, the limitations of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide include its high cost and the need for specialized equipment for its synthesis and purification.

Future Directions

There are several future directions for the research on N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide. One potential area of research is the development of new derivatives of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide and its effects on various physiological processes. Furthermore, the potential applications of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide in the treatment of various diseases such as cancer, inflammation, and microbial infections need to be further explored.
In conclusion, N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has shown potential applications in various scientific research areas. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide in various areas of scientific research.

Synthesis Methods

The synthesis of N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide involves the reaction of 2-chlorobenzylamine with 4-methyl-2-thioxo-1,3-thiazolidin-3-yl acetic acid followed by the addition of sodium hydroxide and acetic anhydride. The resulting product is then purified through recrystallization to obtain N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide in a high yield.

Scientific Research Applications

N-(5-{[(2-chlorobenzyl)amino]sulfonyl}-4-methyl-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in various scientific research areas. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. Additionally, it has been shown to inhibit the activity of enzymes such as carbonic anhydrase and acetylcholinesterase, which play important roles in various physiological processes.